Cas no 2167374-73-2 (4-(chloromethyl)-5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazole
• CAS No: 2167374-73-2
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5783313
• PubChem ID: 165715817
• Update Time: 2025-06-09

4-(chloromethyl)-5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2167374-73-2
• EN300-1278107
• 4-(chloromethyl)-5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazole

• Inchi： 1S/C8H14ClN3/c1-4-8-7(5-9)10-11-12(8)6(2)3/h6H,4-5H2,1-3H3
• InChI Key： IDYUELUBEZEGJY-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC)N(C(C)C)N=N1

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-ethyl-1-(propan-2-yl)-1H-1,2,3-triazole

4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-Triazole: A Comprehensive Overview

4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole (CAS No. 2167374-73-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their unique chemical and biological properties. The presence of a chloromethyl group and an ethyl substituent on the triazole ring imparts specific reactivity and functional characteristics that make it a valuable intermediate in various synthetic pathways.

The 1,2,3-triazole scaffold is widely recognized for its stability and bioisosterism with other functional groups such as amides and ureas. This makes it an attractive moiety in the design of bioactive molecules. The chloromethyl group, in particular, is a versatile functional handle that can be readily modified through nucleophilic substitution reactions, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical targets in many disease pathways, including cancer and neurodegenerative disorders. By modulating these interactions, 4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole derivatives have shown promise in disrupting aberrant signaling pathways and restoring cellular homeostasis.

In another notable research effort, scientists at the University of California explored the use of 4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole in the development of antimicrobial agents. The compound's ability to form stable covalent bonds with specific bacterial enzymes was leveraged to design molecules with enhanced antibacterial activity. These findings were published in the Journal of Antibiotics, highlighting the potential of this triazole derivative in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole has also been extensively studied. A robust and scalable synthetic route has been developed using copper-catalyzed azide–alkyne cycloaddition (CuAAC), a powerful "click" reaction that is widely used in organic synthesis. This method not only ensures high yields but also allows for easy functionalization through post-click modifications. The versatility and reliability of this synthetic approach have made 4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole an indispensable tool in the hands of medicinal chemists.

Beyond its applications in drug discovery and development, 4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole has also found use in materials science. Researchers at MIT have reported the use of this compound as a building block for constructing stimuli-responsive materials. The dynamic nature of the chloromethyl group allows for reversible changes in material properties upon exposure to specific stimuli such as pH or temperature. This property has potential applications in areas such as drug delivery systems and smart coatings.

In conclusion, 4-(Chloromethyl)-5-Ethyl-1-(Propan-2-yl)-1H-1,2,3-triazole (CAS No. 2167374-73-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity profile make it a valuable tool for researchers working on drug discovery, materials science, and beyond. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.